![molecular formula C14H13N5O2S2 B4779099 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide](/img/structure/B4779099.png)
4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide
Overview
Description
4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide, also known as PTP1B inhibitor, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for investigating different biological processes.
Mechanism of Action
The mechanism of action of 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor involves the inhibition of protein tyrosine phosphatase 1B. This enzyme is responsible for dephosphorylating insulin receptor substrate 1, which is a critical step in insulin signaling. By inhibiting this compound, this compound increases the phosphorylation of insulin receptor substrate 1, leading to improved insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
This compound inhibitor has been found to have various biochemical and physiological effects. In addition to improving insulin sensitivity, this compound has also been shown to reduce inflammation, enhance lipid metabolism, and improve cardiovascular function. These effects make it a valuable tool for investigating different biological processes and potential therapeutic targets.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor in lab experiments is its specificity for protein tyrosine phosphatase 1B. This allows researchers to selectively target this enzyme and investigate its role in different biological processes. However, one of the limitations of using this compound is its potential toxicity and off-target effects. Careful dosing and monitoring are required to ensure that the compound is used safely and effectively in lab experiments.
Future Directions
There are many potential future directions for the use of 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor in scientific research. One area of interest is the development of new therapeutic strategies for diabetes and other metabolic disorders. By targeting this compound, this compound has the potential to improve insulin sensitivity and glucose homeostasis, which could lead to new treatments for these conditions. Additionally, this compound inhibitor could be used to investigate the role of protein tyrosine phosphatase 1B in other biological processes, such as inflammation, lipid metabolism, and cardiovascular function. Further research is needed to fully understand the potential applications of this compound in scientific research.
Scientific Research Applications
4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor has been extensively studied for its potential use in scientific research. This compound has been found to be a potent inhibitor of protein tyrosine phosphatase 1B, which is involved in the regulation of insulin signaling and other cellular processes. By inhibiting this compound, this compound can improve insulin sensitivity and glucose homeostasis, making it a potential therapeutic target for diabetes and other metabolic disorders.
properties
IUPAC Name |
4-[(6-methylpyrimidin-4-yl)amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O2S2/c1-10-8-13(17-9-16-10)18-11-2-4-12(5-3-11)23(20,21)19-14-15-6-7-22-14/h2-9H,1H3,(H,15,19)(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGARBGUETVROEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.